Cas no 189576-09-8 (1,5-dichloro-2-iodo-3-nitrobenzene)

• Product Name: 1,5-dichloro-2-iodo-3-nitrobenzene
• CAS No: 189576-09-8
• MF: C₆H₂Cl₂INO₂
• MW: 317.896051883698
• CID: 2786722
• PubChem ID: 43381252
• Update Time: 2025-06-28

1,5-dichloro-2-iodo-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-dichloro-2-iodo-3-nitrobenzene
• MFCD08275978
• 2,4-Dichloro-1-iodo-6-nitrobenzene
• E90122
• EN300-180779
• 189576-09-8
• DB-111065
• DTXSID80655956
• AKOS009474465
• Benzene, 1,5-dichloro-2-iodo-3-nitro-
• CS-0190895
• PHA57609

• Inchi： 1S/C6H2Cl2INO2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H
• InChI Key： XHJSVHPVRDHXFQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 316.851
• Monoisotopic Mass: 316.851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 3.7

Additional information on 1,5-dichloro-2-iodo-3-nitrobenzene

Comprehensive Overview of 1,5-Dichloro-2-iodo-3-nitrobenzene (CAS No. 189576-09-8): Properties, Applications, and Industry Insights

1,5-Dichloro-2-iodo-3-nitrobenzene (CAS No. 189576-09-8) is a halogenated nitroaromatic compound with significant relevance in organic synthesis and specialty chemical applications. Its molecular structure, characterized by the presence of chloro, iodo, and nitro functional groups, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. The compound's unique reactivity profile has garnered attention in recent years, particularly in the context of sustainable synthesis and green chemistry initiatives.

One of the most frequently searched questions regarding 1,5-dichloro-2-iodo-3-nitrobenzene revolves around its synthetic routes. Researchers often explore optimized methods for its preparation, such as selective halogenation or nitration of benzene derivatives. The compound's solubility in organic solvents like dichloromethane or dimethyl sulfoxide (DMSO) is another hot topic, as it directly impacts its utility in cross-coupling reactions like Suzuki-Miyaura or Ullmann-type couplings. These reactions are pivotal in constructing complex molecular architectures for drug discovery.

In the pharmaceutical industry, CAS 189576-09-8 serves as a key building block for active pharmaceutical ingredients (APIs). Its iodo substituent enables facile functionalization via metal-catalyzed reactions, aligning with the growing demand for late-stage diversification strategies. Recent publications highlight its role in developing antimicrobial agents and kinase inhibitors, addressing global health challenges like antibiotic resistance and cancer therapeutics. This connection to drug development has significantly boosted its visibility in scientific literature and patent filings.

Environmental and regulatory considerations are increasingly shaping discussions around halogenated nitrobenzenes. While 1,5-dichloro-2-iodo-3-nitrobenzene isn't classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. The scientific community actively investigates biodegradation pathways and waste treatment methods for such compounds, reflecting broader trends in environmental chemistry. These aspects are critical for manufacturers aiming to comply with REACH and other chemical safety regulations.

From a commercial perspective, the global market for nitrobenzene derivatives shows steady growth, driven by demand from the electronics sector (for organic semiconductors) and material science applications. The iodo functionality in 189576-09-8 makes it particularly valuable for creating conductive polymers and liquid crystal precursors. Suppliers frequently highlight its purity specifications (typically ≥98%) and storage conditions (recommended at 2-8°C under inert atmosphere) as key quality parameters.

Analytical characterization of 1,5-dichloro-2-iodo-3-nitrobenzene typically involves HPLC, GC-MS, and NMR spectroscopy. The compound's distinctive 13C NMR shifts (particularly the signal for the iodine-bearing carbon at ~90 ppm) and IR absorption bands (for nitro groups at ~1520 cm⁻¹) serve as important identification markers. These analytical data points are highly sought after in research databases, underscoring the compound's importance in structural elucidation studies.

Emerging applications in catalysis and photochemistry have further expanded the utility of CAS 189576-09-8. Recent studies demonstrate its potential as a precursor for ligand design in transition metal catalysis, especially for C–I bond activation processes. The nitro group's electron-withdrawing properties also make it valuable in designing electron-deficient arenes for charge-transfer materials, a hot area in optoelectronic device research.

For researchers sourcing this compound, understanding its stability under various conditions is crucial. While 1,5-dichloro-2-iodo-3-nitrobenzene exhibits good thermal stability below 150°C, prolonged exposure to light may induce gradual decomposition—a consideration for long-term storage protocols. Suppliers often provide detailed technical data sheets addressing these stability concerns, which are among the most downloaded documents for this chemical.

The pricing and availability of 189576-09-8 frequently appear in search queries, reflecting its status as a low-volume high-value chemical. Market intelligence suggests that custom synthesis services for iodinated aromatic compounds have grown by ~15% annually, with this compound being a representative example. This trend aligns with the pharmaceutical industry's increasing reliance on tailor-made intermediates for precision medicine development.

Looking ahead, innovations in continuous flow chemistry and catalytic halogenation may further optimize the production of 1,5-dichloro-2-iodo-3-nitrobenzene, reducing costs and improving sustainability. Its role in high-throughput screening libraries and fragment-based drug discovery continues to evolve, cementing its position as a valuable tool in modern chemical research and development.